molecular formula C5H11NO2Te B1249824 Telluromethionine

Telluromethionine

Cat. No.: B1249824
M. Wt: 244.7 g/mol
InChI Key: BEWCSNDRHAIGAY-BYPYZUCNSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Telluromethionine (TeMet) is a tellurium-containing analog of the amino acid methionine, where the sulfur atom in methionine is replaced by tellurium. It is primarily used in structural biology to facilitate X-ray crystallography and nuclear magnetic resonance (NMR) studies of proteins. TeMet is biosynthetically incorporated into proteins using methionine-auxotrophic Escherichia coli strains, enabling the production of heavy-atom derivatives for phase determination in crystallography .

Properties

Molecular Formula

C5H11NO2Te

Molecular Weight

244.7 g/mol

IUPAC Name

(2S)-2-amino-4-methyltellanylbutanoic acid

InChI

InChI=1S/C5H11NO2Te/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1

InChI Key

BEWCSNDRHAIGAY-BYPYZUCNSA-N

Isomeric SMILES

C[Te]CC[C@@H](C(=O)O)N

Canonical SMILES

C[Te]CCC(C(=O)O)N

Synonyms

telluromethionine
TeMet

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Implications

Notable Studies:
  • TeMet incorporation into E. coli dihydrofolate reductase (DHFR) retained enzyme activity (42 units/mg) and substrate binding .
  • SeMet remains the gold standard for MAD phasing, but TeMet offers practical advantages for labs without synchrotron access .

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